Cas no 51235-79-1 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-ethyl-1-methyl-6-(methylamino)-)

1,3,5-Triazine-2,4(1H,3H)-dione, 3-ethyl-1-methyl-6-(methylamino)- structure
51235-79-1 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 3-ethyl-1-methyl-6-(methylamino)-
CAS No:51235-79-1
MF:C7H12N4O2
MW:184.195780754089
CID:362814
PubChem ID:21509646
Update Time:2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-ethyl-1-methyl-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4(1H,3H)-dione, 3-ethyl-1-methyl-6-(methylamino)-
    • 3-ethyl-1-methyl-6-(methylamino)-1,3,5-triazine-2,4-dione
    • DTXSID60615311
    • 51235-79-1
    • SCHEMBL11839276
    • 3-Ethyl-1-methyl-6-(methylamino)-1,3,5-triazine-2,4(1H,3H)-dione
    • Inchi: 1S/C7H12N4O2/c1-4-11-6(12)9-5(8-2)10(3)7(11)13/h4H2,1-3H3,(H,8,9,12)
    • InChI Key: FUMMUBNVVHSQCN-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(NC)=NC(N1CC)=O

Computed Properties

  • Exact Mass: 184.09616
  • Monoisotopic Mass: 184.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 65.01
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